2-[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]-1,3-thiazole

• IUPAC Name: 2-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C14H14N4S/c1-10-16-12-4-2-3-5-13(12)18(10)11-8-17(9-11)14-15-6-7-19-14/h2-7,11H,8-9H2,1H3
• InChI Key: BDRIJCRJXKXQSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)C4=NC=CS4
• Molecular Formula: C14H14N4S
• Molecular Weight: 270.35 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a promising pharmacophore in medicinal chemistry, showing diverse pharmacological activities such as antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory.

Synthesis Analysis

The synthetic pathway to various benzimidazole usually proceeds through two steps; first, the construction of the desired benzene ring-containing 1–2 diamino groups followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole.

Chemical Reactions Analysis

Benzimidazole compounds have shown biological activity against parasites and bacteria. The presence of basic Mannich side chains in a drug may overcome the water insolubility problem through the formation of hydrochlorides.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of benzimidazole derivatives is diverse, depending on their pharmacological activities. For instance, some benzimidazole derivatives have been found to inhibit the polymerization of tubulin into microtubules, a critical component for cell division, thereby exhibiting anticancer activity.

Future Directions

Benzimidazole and its derivatives continue to be a promising area of research in medicinal chemistry due to their diverse pharmacological activities. Future research may focus on designing and synthesizing new benzimidazole derivatives with improved efficacy and safety profiles.